Cas no 1393561-25-5 (6-fluorobenzofuran-3-carboxylic acid)

6-Fluorobenzofuran-3-carboxylic acid is a fluorinated heterocyclic compound featuring a benzofuran core substituted with a carboxylic acid group at the 3-position and a fluorine atom at the 6-position. This structure imparts unique reactivity and physicochemical properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The fluorine substitution enhances metabolic stability and bioavailability, while the carboxylic acid group allows for further functionalization via amidation, esterification, or other derivatization reactions. Its high purity and well-defined structure ensure consistent performance in research and industrial applications, particularly in the development of bioactive molecules. The compound is typically supplied as a crystalline solid with characterized analytical data.

6-fluorobenzofuran-3-carboxylic acid structure

1393561-25-5 structure

Product Name:6-fluorobenzofuran-3-carboxylic acid

CAS No:1393561-25-5

MF:C₉H₅FO₃

MW:180.132606267929

MDL:MFCD22544066

CID:4596583

PubChem ID:72214607

Update Time:2025-06-08

6-fluorobenzofuran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 6-Fluorobenzofuran-3-carboxylic acid
- 6-FLUORO-1-BENZOFURAN-3-CARBOXYLIC ACID
- AB77115
- Z1948933242
- CS-0094209
- Z1551924183
- 6-Fluorobenzofuran-3-carboxylicacid
- AKOS022911207
- AS-64305
- Y13506
- EN300-194753
- 1393561-25-5
- SCHEMBL23359886
- SY164275
- MFCD22544066
- 6-fluorobenzofuran-3-carboxylic acid
- MDL： MFCD22544066
- Inchi： 1S/C9H5FO3/c10-5-1-2-6-7(9(11)12)4-13-8(6)3-5/h1-4H,(H,11,12)
- InChI Key： ATVWVNCCIAXRMZ-UHFFFAOYSA-N
- SMILES： FC1C=CC2C(C(=O)O)=COC=2C=1

Computed Properties

Exact Mass: 180.02227218g/mol
Monoisotopic Mass: 180.02227218g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 219
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 50.4
XLogP3: 2

Experimental Properties

Density: 1.5±0.1 g/cm3
Boiling Point: 329.1±22.0 °C at 760 mmHg
Flash Point: 152.8±22.3 °C
Vapor Pressure: 0.0±0.8 mmHg at 25°C

6-fluorobenzofuran-3-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

6-fluorobenzofuran-3-carboxylic acid Pricemore >>

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